Cas no 582-05-8 (2-Naphthalenamine,N-(4-fluorophenyl)-)

• Product Name: 2-Naphthalenamine,N-(4-fluorophenyl)-
• CAS No: 582-05-8
• MF: C₁₆H₁₂FN
• MW: 237.271587371826
• CID: 380231
• PubChem ID: 242821
• Update Time: 2025-04-19

2-Naphthalenamine,N-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenamine,N-(4-fluorophenyl)-
• N-(4-fluorophenyl)naphthalen-2-amine
• (4-fluoro-phenoxy)-acetic acid butyl ester
• (4-fluoro-phenyl)-(4-nitro-phenyl)-amine
• (4-fluoro-phenyl)-[2]naphthyl-amine
• (4-Fluor-phenoxy)-essigsaeure-butylester
• (4-Fluor-phenyl)-(2-methoxy-phenyl)-diazen
• (4-Fluor-phenyl)-[2]naphthyl-amin
• 4'-Fluor-2-methoxy-azobenzol
• 4-Fluor-4'-nitro-diphenylamin
• AC1L71RU
• Acetic acid,2-(4-fluorophenoxy)-, butyl ester
• Aceticacid, (p-fluorophenoxy)-, butyl ester (6CI,7CI,8CI)
• CTK4C323
• NSC190770
• NSC51771
• 582-05-8
• NSC-51771
• DTXSID70973757
• SCHEMBL12475972

• Inchi： 1S/C16H12FN/c17-14-6-9-15(10-7-14)18-16-8-5-12-3-1-2-4-13(12)11-16/h1-11,18H
• InChI Key： VYNBKDWROHXRAR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 237.09546
• Monoisotopic Mass: 237.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.224
• Boiling Point: 389°C at 760 mmHg
• Flash Point: 189°C
• Refractive Index: 1.682
• PSA: 12.03
• LogP: 4.79550